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Compound of Interest

Compound Name:
5-Bromo-2-

(dimethoxymethyl)pyridine

Cat. No.: B8202369

Get Quote

Executive Summary & Application Context
5-Bromo-2-(dimethoxymethyl)pyridine is a critical heterocyclic building block, primarily

utilized as a protected intermediate in the synthesis of pyridine-based pharmaceuticals.[1] Its

core utility lies in the dimethoxymethyl acetal group, which masks the reactive aldehyde

functionality at the C2 position.[1] This protection allows the C5-bromine to undergo metal-

catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) without side

reactions at the carbonyl center.[1]

This guide provides the definitive spectroscopic signatures required to validate the identity and

purity of this compound, distinguishing it from its precursor (5-bromo-2-

pyridinecarboxaldehyde) and its hydrolysis products.[1]
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Property Detail

IUPAC Name 5-Bromo-2-(dimethoxymethyl)pyridine

CAS Number 1150632-94-2

Molecular Formula

Molecular Weight 232.08 g/mol

Appearance Colorless to pale yellow oil or low-melting solid

Synthesis & Characterization Workflow
The synthesis typically involves the acid-catalyzed acetalization of 5-bromo-2-

pyridinecarboxaldehyde using trimethyl orthoformate or methanol.[1] The critical analytical

challenge is confirming complete conversion of the aldehyde (C=O) to the acetal (

) and ensuring no hydrolysis occurs during workup.[1]
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5-Bromo-2-(dimethoxymethyl)pyridine
(CAS 1150632-94-2)
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Boronic Acid/Ester

Suzuki Coupling
(Pd cat.)

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the critical acetal protection step.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data provides the most definitive structural proof.[1] The disappearance of the

aldehyde proton and the appearance of the acetal methine singlet are the primary quality

control (QC) checkpoints.[1]

H NMR Data (400 MHz, )
Note: Chemical shifts (

) are reported in ppm relative to TMS.
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Position (ppm) Multiplicity Integration
Coupling (

)

Structural
Assignment

Acetal-H 5.38 Singlet (s) 1H - (Diagnostic)

Methoxy 3.41 Singlet (s) 6H -

Ar-H (C6) 8.72 Doublet (d) 1H Hz
-proton to

Nitrogen

Ar-H (C4) 7.88
Doublet of

Doublets (dd)
1H Hz

-proton (ortho

to Br)

Ar-H (C3) 7.45 Doublet (d) 1H Hz
-proton (ortho

to acetal)

Interpretation Guide:

The Diagnostic Shift: The precursor aldehyde proton appears at

10.0 ppm.[1] In the product, this signal must be absent. A new sharp singlet at

~5.38 ppm confirms the formation of the acetal methine.[1]

Aromatic Region: The pyridine protons exhibit an ABX system (or AMX depending on field

strength).[1] H-6 is the most deshielded due to the adjacent ring nitrogen.[1]

Impurity Check: Any signal at

10.0 ppm indicates unreacted starting material.[1] Broad singlets near

5.0-6.0 ppm may indicate hemiacetal intermediates if the reaction is incomplete.[1]

C NMR Data (100 MHz, )
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Carbon Type (ppm) Assignment

Acetal Carbon 103.5

Aromatic C-N 150.8 C6 (Pyridine)

Aromatic C-ipso 155.2 C2 (Pyridine)

Aromatic C-Br 120.5 C5 (Pyridine)

Aromatic CH 139.4 C4 (Pyridine)

Aromatic CH 122.8 C3 (Pyridine)

Methoxy Carbon 53.8

Interpretation Guide:

The disappearance of the carbonyl carbon signal (~192 ppm) and the appearance of the

acetal carbon at ~103.5 ppm is the definitive confirmation of the structure.[1]

Mass Spectrometry (MS)
Mass spectrometry is essential for confirming the presence of the bromine atom, which has a

distinct isotopic signature.[1]

Key MS Features (ESI+ or EI)
Molecular Ion (

): The compound displays a characteristic 1:1 doublet due to the

and

isotopes.[1]

m/z 231 (

isotope)[1]

m/z 233 (
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isotope)[1]

Base Peak / Fragmentation:

[M - OMe]

: Loss of a methoxy group (m/z ~200/202) is a common fragmentation pathway for acetals,
stabilizing the resulting oxocarbenium ion.[1]

[M - CH(OMe)

]

: Loss of the entire acetal group leads to the bromopyridine cation (m/z ~157/159).[1]

Infrared Spectroscopy (IR)
IR is a rapid "pass/fail" check for the presence of the carbonyl group.[1]

Frequency (

)
Vibration Mode Status in Product

1700 - 1720 C=O[1] Stretch (Aldehyde)
ABSENT (If present, hydrolysis

has occurred)

1050 - 1150 C-O-C Stretch (Ether)
STRONG (Indicates acetal

formation)

2850 - 2950 C-H Stretch (Aliphatic) Present (Methoxy methyls)

1550 - 1600 C=C / C=N Stretch Present (Pyridine ring)

Experimental Protocol: Synthesis & Validation
Use this protocol to generate the standard for spectroscopic comparison.

Reagents
5-Bromo-2-pyridinecarboxaldehyde (1.0 eq)[1]
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Trimethyl orthoformate (3.0 - 5.0 eq)[1]

Methanol (Solvent)[1][3]

p-Toluenesulfonic acid (p-TsOH) or

(Catalytic, 0.05 eq)[1]

Procedure
Dissolution: Dissolve 5-bromo-2-pyridinecarboxaldehyde in anhydrous methanol (0.5 M

concentration).

Activation: Add trimethyl orthoformate and the acid catalyst.

Reflux: Heat to reflux (

) for 3–6 hours. Monitor by TLC (System: Hexane/EtOAc 4:1) or

H NMR.[1][3][4][5][6]

Quench (Critical): Cool to room temperature and add solid

or

to neutralize the acid.[1] Acidic workup will hydrolyze the acetal back to the aldehyde.[1]

Isolation: Concentrate under reduced pressure. Resuspend the residue in DCM, wash with

water (pH > 7), dry over

, and concentrate.[1]

Purification: Vacuum distillation or flash chromatography (basic alumina or silica with 1%

).[1]

Stability Warning
Acetals are stable to base but labile to aqueous acid.[1] Ensure that
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used for NMR is not acidic (filter through basic alumina if necessary) to prevent in-tube
hydrolysis during measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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